N-[(3,4-dimethylphenyl)(3-pyridinyl)methyl]-3-(4-methyl-1,3-thiazol-5-yl)propanamide

• IUPAC Name: N-[(3,4-dimethylphenyl)-pyridin-3-ylmethyl]-3-(4-methyl-1,3-thiazol-5-yl)propanamide
• InChI: InChI=1S/C21H23N3OS/c1-14-6-7-17(11-15(14)2)21(18-5-4-10-22-12-18)24-20(25)9-8-19-16(3)23-13-26-19/h4-7,10-13,21H,8-9H2,1-3H3,(H,24,25)
• InChI Key: KXCBNUAYOHACKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C2=CN=CC=C2)NC(=O)CCC3=C(N=CS3)C)C
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

N-[(3,4-dimethylphenyl)(3-pyridinyl)methyl]-3-(4-methyl-1,3-thiazol-5-yl)propanamide is a useful research compound. Its molecular formula is C21H23N3OS and its molecular weight is 365.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-[(3,4-dimethylphenyl)(3-pyridinyl)methyl]-3-(4-methyl-1,3-thiazol-5-yl)propanamide is 365.15618354 g/mol and the complexity rating of the compound is 461. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacological Potential

Several studies focus on the pharmacological applications of compounds structurally related to "N-[(3,4-dimethylphenyl)(3-pyridinyl)methyl]-3-(4-methyl-1,3-thiazol-5-yl)propanamide." For instance, compounds acting as non-acidic NSAIDs (Non-Steroidal Anti-Inflammatory Drugs) have been synthesized and evaluated for their potential to act as topical and systemic inflammation inhibitors, showing activity levels comparable to that of dexamethasone and ibuprofen (Dassonville et al., 2008). This suggests a potential avenue for the development of new anti-inflammatory agents.

Organic Synthesis and Structural Analysis

Research in organic chemistry has explored the synthesis and structural analysis of related compounds. For example, studies have synthesized derivatives through reactions with nucleophiles, aiming at potential antiviral evaluations (Sayed & Ali, 2007). Another study focused on the synthesis of azole derivatives from related compounds, evaluating their antibacterial activity and showing effectiveness against certain bacterial strains (Tumosienė et al., 2012).

Herbicidal Activity

The herbicidal activity of compounds with similar structural frameworks has been investigated, indicating that some derivatives exhibit selective herbicidal activity against certain plant species. This suggests potential applications in agriculture for pest management (Liu & Shi, 2014).